N-([2,3'-bifuran]-5-ylmethyl)-2-chlorobenzamide

• IUPAC Name: 2-chloro-N-[[5-(furan-3-yl)furan-2-yl]methyl]benzamide
• InChI: InChI=1S/C16H12ClNO3/c17-14-4-2-1-3-13(14)16(19)18-9-12-5-6-15(21-12)11-7-8-20-10-11/h1-8,10H,9H2,(H,18,19)
• InChI Key: GQMOQRDMPACZPF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NCC2=CC=C(O2)C3=COC=C3)Cl
• Molecular Formula: C16H12ClNO3
• Molecular Weight: 301.72 g/mol

Description

Synthesis Analysis

Synthesis analysis involves understanding the chemical reactions used to create the compound. This includes the starting materials, the conditions under which the reaction occurs (such as temperature and pH), and the yield of the product.

Molecular Structure Analysis

Molecular structure analysis involves determining the arrangement of atoms within the molecule and the types of bonds between them. Techniques such as X-ray crystallography, nuclear magnetic resonance (NMR), and infrared (IR) spectroscopy are often used.

Chemical Reactions Analysis

Chemical reactions analysis involves studying the reactions that the compound can undergo. This includes understanding the conditions under which the reactions occur, the products that are formed, and the mechanisms of the reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include its melting point, boiling point, solubility in various solvents, and its reactivity with other substances. These properties can often be predicted based on the compound’s structure and can be confirmed through experimental testing.

Scientific Research Applications

Dye-Sensitized Solar Cells (DSSCs)

• Findings : The photovoltaic properties of eight new organic dyes (HB-1–8) containing bifuran/biphenyl units were investigated. .

Bioactive Metabolites

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Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This could involve binding to specific receptors, inhibiting certain enzymes, or modulating specific biological pathways.

Safety and Hazards

The safety and hazards of a compound refer to its potential to cause harm to humans or the environment. This includes its toxicity, flammability, and potential for causing physical harm (such as being corrosive or an irritant).